Cas no 2866317-13-5 (7-(chloromethyl)-3-methyl-1-benzofuran)

• Product Name: 7-(chloromethyl)-3-methyl-1-benzofuran
• CAS No: 2866317-13-5
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 6119691
• PubChem ID: 165993172
• Update Time: 2025-10-12

7-(chloromethyl)-3-methyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-(chloromethyl)-3-methyl-1-benzofuran
• 2866317-13-5
• EN300-30885322

• Inchi： 1S/C10H9ClO/c1-7-6-12-10-8(5-11)3-2-4-9(7)10/h2-4,6H,5H2,1H3
• InChI Key： LMDYHKPZPPTCSB-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2C(C)=COC=21

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 13.1Ų

Additional information on 7-(chloromethyl)-3-methyl-1-benzofuran

Professional Introduction to 7-(chloromethyl)-3-methyl-1-benzofuran (CAS No. 2866317-13-5)

7-(chloromethyl)-3-methyl-1-benzofuran, identified by its CAS number 2866317-13-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This benzofuran derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a chloromethyl substituent at the 7-position and a methyl group at the 3-position of the benzofuran core, which makes it a versatile intermediate for synthesizing various bioactive molecules.

The benzofuran scaffold is a prominent structural motif in many pharmacologically active agents, known for its ability to interact with biological targets in a specific manner. The presence of the chloromethyl group enhances the reactivity of the molecule, making it a valuable precursor for further functionalization. This reactivity allows chemists to explore diverse chemical transformations, including nucleophilic additions and cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. 7-(chloromethyl)-3-methyl-1-benzofuran has been investigated for its potential role in the synthesis of molecules with antimicrobial, anti-inflammatory, and anticancer properties. The benzofuran core is particularly interesting because it can be modified to produce derivatives with enhanced pharmacological activity. For instance, studies have shown that substituents at the 3-position of the benzofuran ring can significantly influence the biological activity of the compound.

One of the most compelling aspects of 7-(chloromethyl)-3-methyl-1-benzofuran is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to develop new scaffolds that mimic natural products and exhibit potent biological effects. The chloromethyl group serves as a versatile handle for introducing additional functional groups, enabling the creation of molecules with tailored properties. This flexibility is crucial in drug discovery, where the ability to modify molecular structure is essential for optimizing potency and selectivity.

The synthesis of 7-(chloromethyl)-3-methyl-1-benzofuran involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the preparation of a substituted benzofuran precursor, followed by selective chlorination and methylation to introduce the desired functional groups. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications.

In academic research, 7-(chloromethyl)-3-methyl-1-benzofuran has been employed in studies aimed at understanding the mechanisms of action of bioactive molecules. Its role as an intermediate has allowed researchers to explore how structural modifications affect biological activity. For example, modifications at the 7-position have been shown to influence binding affinity to target proteins, while changes at the 3-position can alter metabolic stability. These insights are invaluable for designing more effective drugs.

The pharmaceutical industry has also recognized the potential of 7-(chloromethyl)-3-methyl-1-benzofuran as a key intermediate in drug development pipelines. Its versatility makes it suitable for generating libraries of compounds for high-throughput screening (HTS) campaigns. By systematically varying substituents on the benzofuran core, researchers can identify lead compounds with promising therapeutic profiles. This approach has accelerated the discovery process for new drugs targeting various diseases.

The chemical properties of 7-(chloromethyl)-3-methyl-1-benzofuran make it an attractive candidate for further exploration in synthetic chemistry. Its reactivity allows for diverse transformations, enabling chemists to construct complex molecules with precision. The compound's stability under various conditions also enhances its utility in industrial applications, where consistency and reliability are paramount.

In conclusion, 7-(chloromethyl)-3-methyl-1-benzofuran (CAS No. 2866317-13-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further. The ongoing investigation into its potential benefits underscores its role as a cornerstone in modern medicinal chemistry.